Cas no 900261-85-0 (methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate)

• Product Name: methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• CAS No: 900261-85-0
• MF: C₂₀H₂₇N₅O₄
• MW: 401.45948433876
• CID: 6434665
• PubChem ID: 4897620
• Update Time: 2025-07-08

methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• VU0606620-1
• F3235-0084
• 900261-85-0
• methyl 3-(8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate
• AKOS005185761
• 3H-Imidazo[2,1-f]purine-3-propanoic acid, 8-cyclohexyl-1,2,4,8-tetrahydro-1,6,7-trimethyl-2,4-dioxo-, methyl ester

• Inchi： 1S/C20H27N5O4/c1-12-13(2)25-16-17(21-19(25)24(12)14-8-6-5-7-9-14)22(3)20(28)23(18(16)27)11-10-15(26)29-4/h14H,5-11H2,1-4H3
• InChI Key： VHVRIEVCIQBRIF-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3CCCCC3)C1=NC1=C2C(=O)N(CCC(OC)=O)C(=O)N1C

Computed Properties

• Exact Mass: 401.20630436g/mol
• Monoisotopic Mass: 401.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 8.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

Methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate: A Comprehensive Overview

Methyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate, identified by the CAS number 900261-85-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazopurine derivatives and has garnered attention due to its unique structural features and promising pharmacological properties.

The molecular structure of this compound is characterized by a central imidazo[1,2-g]purine ring system with multiple substituents that contribute to its functional diversity. The presence of a cyclohexyl group at position 8 and methyl groups at positions 1, 6, and 7 introduces steric bulk and enhances hydrophobic interactions. Additionally, the two oxygen atoms at positions 2 and 4 form a dioxo group that may participate in hydrogen bonding or other non-covalent interactions within biological systems.

Recent studies have highlighted the potential of this compound as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes such as signal transduction and cell cycle regulation. By inhibiting specific kinases associated with diseases like cancer or inflammatory disorders,methyl 3-{8-cyclohexyl...propanoate could serve as a lead molecule for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the imidazopurine core with high efficiency and purity.

In terms of pharmacokinetics,methyl 3-{8-cyclohexyl...propanoate exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular therapeutic pathways.

Moreover,methyl 3-{8-cyclohexyl...propanoate has shown selectivity towards certain isoforms of kinases over others,demonstrating its potential as a precision medicine agent. This selectivity minimizes off-target effects and enhances therapeutic efficacy while reducing adverse effects.

The structural versatility of this compound allows for further modifications to optimize its pharmacokinetic properties or expand its spectrum of activity.Current research efforts are focused on identifying optimal dosing regimens and evaluating long-term safety profiles in animal models.

In conclusion,methyl 3-{8-cyclohexyl...propanoate represents an exciting advancement in the realm of medicinal chemistry with promising applications in treating various diseases.